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Compound of Interest

Compound Name: 2-Naphthoylmethyl thiocyanate

Cat. No.: B095762

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides available information on 2-Naphthoylmethyl thiocyanate,
including its chemical identifiers. A thorough investigation of scientific literature and chemical
databases reveals a significant lack of specific experimental data, quantitative analyses, and
detailed protocols for this particular compound. To provide relevant context for researchers
interested in this and similar molecules, this document also outlines general synthetic
approaches for the broader class of a-keto thiocyanates, to which 2-Naphthoylmethyl
thiocyanate belongs.

Chemical Identification

2-Naphthoylmethyl thiocyanate is a chemical compound with the following identifiers:
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Identifier Value

CAS Number 19339-62-9

IUPAC Name (2-naphthalen-2-yl-2-oxoethyl) thiocyanate
Molecular Formula C13HINOS

Molecular Weight 227.28 g/mol

2-(2-Naphthyl)-2-oxoethyl thiocyanate, 1-
Synonyms .
(Naphthalen-2-yl)-2-thiocyanatoethanone

Availability of Technical Data

Despite a comprehensive search of scientific databases and literature, no specific experimental
studies, quantitative data, or detailed biological activity reports for 2-Naphthoylmethyl
thiocyanate were found. The information is primarily limited to listings in chemical supplier
catalogs. Consequently, the core requirements for an in-depth technical guide concerning
experimental protocols and quantitative data summarization for this specific compound cannot
be fulfilled at this time.

General Synthesis of a-Keto Thiocyanates

While specific protocols for 2-Naphthoylmethyl thiocyanate are not available, the broader
class of a-keto thiocyanates can be synthesized through various methods. These compounds
are valuable intermediates in organic and pharmaceutical chemistry.[1] A common approach
involves the a-thiocyanation of ketones.

One general method is the FeCl3-mediated a-thiocyanation of ketones, which can produce a-
oxo thiocyanates with high selectivity and in very good yields under mild conditions.[2] Another
modern and environmentally friendly approach is the visible-light-mediated decarboxylative
functionalization of acrylic acids.[1] This method uses an inexpensive organic dye as a
photocatalyst and dioxygen as both an oxygen and an oxidant source to yield a series of
important a-thiocyanate ketones.[1][3]

The following diagram illustrates a generalized workflow for the synthesis of a-keto
thiocyanates from ketones, a class of reactions that would include the synthesis of 2-
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Naphthoylmethyl thiocyanate.
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General workflow for the synthesis of a-keto thiocyanates.

Conclusion

While 2-Naphthoylmethyl thiocyanate is a cataloged chemical compound with established
identifiers, there is a notable absence of published research detailing its synthesis, properties,
or biological activity. For researchers interested in this molecule, the synthetic routes available
for the broader class of a-keto thiocyanates provide a foundational starting point for its potential
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preparation. Future research is necessary to elucidate the specific characteristics and potential
applications of 2-Naphthoylmethyl thiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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